Methyl 2-(5-phenylisoxazole-3-carboxamido)thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(5-phenyl-1,2-oxazole-3-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H12N2O4S/c1-21-16(20)11-7-8-23-15(11)17-14(19)12-9-13(22-18-12)10-5-3-2-4-6-10/h2-9H,1H3,(H,17,19)
• InChI Key: XGUDSYVECGZURR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1)NC(=O)C2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C16H12N2O4S
• Molecular Weight: 328.3 g/mol

Description

“Methyl 2-(5-phenylisoxazole-3-carboxamido)thiophene-3-carboxylate” is a complex organic compound. It contains an isoxazole ring, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs. The compound also contains a thiophene ring, which is a five-membered ring made up of one sulfur atom.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Analogues : The synthesis of analogues such as methyl 5-carboxamido-4-hydroxy-3(β-D-ribofuranosyl)-2-thiophene carboxylate and its derivatives highlights the interest in creating compounds with potential antiviral properties, utilizing base-mediated condensation methods (Huybrechts et al., 1984).
• Structural Characterization : Detailed structural analysis of isoxazole amino esters provides insights into the molecular conformation, planarity, and steric interactions, which are critical for understanding the chemical behavior and potential reactivity of similar compounds (Smith et al., 1991).

Chemical Modifications and Derivatives

• Functionalized Derivatives : Research on the synthesis of derivatives featuring thiophene and isoxazole units, such as the creation of substituted (benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydro-1H-imidazol-5-ones, explores the chemical versatility and potential application of these compounds in medicinal chemistry and materials science (Sedlák et al., 2008).
• Azo-Dye Synthesis : The development of new dyes based on thiophene and their spectrophotometric properties demonstrates the applicability of thiophene derivatives in analytical chemistry and dye synthesis (Barabash et al., 2020).